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Compound of Interest

Compound Name:
6-Fluoro-2-(hydroxymethyl)pyridin-

3-ol

Cat. No.: B13649171

Get Quote

As drug development pipelines increasingly rely on highly functionalized heterocycles,

fluorinated pyridine derivatives like 6-Fluoro-2-(hydroxymethyl)pyridin-3-ol have become

critical building blocks for kinase inhibitors and novel therapeutics. However, the exact

structural features that make this compound synthetically valuable—namely, the highly

electron-withdrawing fluorine atom and the reactive hydroxymethyl moiety—also dictate

rigorous handling, safety, and storage parameters.

This guide provides application scientists and researchers with a self-validating, step-by-step

operational protocol designed to maximize laboratory safety while preserving the chemical

integrity of the reagent.

Physicochemical Hazard Profile & Storage Logistics
Understanding the physicochemical causality behind a compound's hazard profile is the first

step in effective risk mitigation. The primary GHS classification for 6-Fluoro-2-
(hydroxymethyl)pyridin-3-ol is H302 (Harmful if swallowed)[1]. However, handling protocols

must also account for the characteristic behavior of closely related fluoro-pyridine analogs,

which exhibit H315 (Skin irritation), H319 (Eye irritation), and H335 (Respiratory irritation)[2].
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The compound must be stored at 2-8°C under an inert atmosphere[1]. The hydroxymethyl

group, positioned adjacent to the electron-deficient pyridine ring, is susceptible to gradual

oxidation and degradation if exposed to atmospheric moisture and oxygen over extended

periods.

Table 1: Chemical Logistics and Hazard Summary

Parameter Specification
Scientific Causality &
Operational Impact

CAS Number 1806576-89-5[3]
Uniquely identifies this

structural isomer.

Molecular Weight 143.12 g/mol [3]

Relatively low molecular

weight; easily forms airborne

dust if lyophilized or finely

milled.

Primary Hazards H302[1]

Acute toxicity via ingestion.

Requires rigorous surface

decontamination to prevent

cross-contamination.

Suspected Hazards H315, H319, H335

Based on structural analogs.

Mandates preventative

measures against systemic

mucosal and dermal irritation.

Storage Regimen 2-8°C, Inert Gas[1]

Minimizes thermodynamic

degradation

(oxidation/hydrolysis) of the

hydroxymethyl group.

Personal Protective Equipment (PPE) Matrix
To effectively protect personnel, PPE selection must be based on the operational solvent

environment rather than just the solid compound alone. The following matrix outlines the

required gear for safe handling.
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Table 2: Required PPE and Causal Justifications

PPE Category Specification Causal Justification

Hand Protection
Nitrile Gloves (min 4-mil).

Double-gloving recommended.

Nitrile provides excellent

barrier protection against dry

solid powders. Note: If

executing reactions in

aggressive solvents (e.g.,

DMF, DMSO), switch to Butyl

or Neoprene outer gloves to

prevent rapid solvent

breakthrough.

Eye Protection
ANSI Z87.1 Chemical Splash

Goggles

Protects against the severe

eye irritation (H319) potential

inherent to fluorinated

aromatics. Safety glasses are

insufficient due to lack of

peripheral vapor sealing[2].

Body Protection

Flame-retardant (FR) lab coat,

fully buttoned; closed-toe non-

porous shoes.

Prevents trans-dermal

exposure in the event of an

accidental solvent spill or dry

powder dusting.

Respiratory

Handled exclusively in a Class

II Fume Hood (Face velocity:

80-120 fpm).

Mitigates the H335

(Respiratory irritation) risk.

Airborne particulates of

functionalized pyridines can

induce severe bronchial

spasms.

Step-by-Step Operational Workflow
When utilizing 6-Fluoro-2-(hydroxymethyl)pyridin-3-ol in organic synthesis (such as

halogenation or etherification), moisture exclusion is paramount. The following protocol utilizes

a self-validating sequence to ensure operator safety and reagent purity.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.bldpharm.com/products/1227577-28-7.html
https://www.benchchem.com/product/b13649171/docs?utm_src=pdf-body#advanced-safety-operational-guide-handling-6-fluoro-2-hydroxymethyl-pyridin-3-ol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13649171?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol: Anaerobic Dispensing and Stock Solution Preparation
Objective: Transfer and dissolve the solid compound without introducing atmospheric oxygen

or condensing moisture.

Thermal Acclimation (Critical Step):

Action: Remove the sealed reagent bottle from 2-8°C cold storage[1]. Place it in the fume

hood and wait exactly 30 minutes before opening.

Causality: Opening a cold vial pulls atmospheric humidity directly into the container. Water

condensation will lead to localized hydration and subsequent oxidative degradation of the

reagent stock.

Atmospheric Purge:

Action: Prepare a reaction flask (e.g., a Schlenk tube) containing a magnetic stir bar. Cycle

the flask three times on a Schlenk line (vacuum / Ar or N2) to establish a strict inert

environment.

Draft-Shielded Weighing:

Action: Using an anti-static weigh boat, quickly transfer the required mass of 6-Fluoro-2-
(hydroxymethyl)pyridin-3-ol.

Self-Validation: Inspect the powder. It should be free-flowing. Clumping indicates prior

moisture ingress and compromised purity.

Anaerobic Transfer:

Action: Add the solid to the purged reaction flask against a positive counter-flow of inert

gas. Seal the flask with a suba-seal septum.

Solvent Addition:

Action: Utilize a gas-tight syringe to inject your anhydrous solvent (e.g., dry DMF or THF)

directly through the septum. Stir until complete dissolution is achieved.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.bldpharm.com/products/1806576-89-5.html
https://www.benchchem.com/product/b13649171/docs?utm_src=pdf-body#advanced-safety-operational-guide-handling-6-fluoro-2-hydroxymethyl-pyridin-3-ol
https://www.benchchem.com/product/b13649171/docs?utm_src=pdf-body#advanced-safety-operational-guide-handling-6-fluoro-2-hydroxymethyl-pyridin-3-ol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13649171?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Operational Workflow Diagram
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Fig 1: Standardized anaerobic workflow for handling 6-Fluoro-2-(hydroxymethyl)pyridin-3-ol.

Disposal and Decontamination Plan
Because this compound contains a highly stable carbon-fluorine bond, it presents specific

environmental toxicity risks and cannot be processed via standard organic waste streams.

Liquid Waste Segregation:

Collect all post-reaction liquids, solvent washes, and aqueous quench layers.

Transfer strictly to a chemically compatible carboy prominently labeled "Halogenated Organic

Waste".

Causality: Incinerating fluorinated organics in non-specialized facilities leads to the formation

of highly corrosive hydrogen fluoride (HF) gas. Halogenated waste is specifically routed to

high-temperature commercial incinerators equipped with alkaline gas scrubbers.

Solid Waste & Decontamination:

All contaminated consumables (weigh boats, empty reagent vials, spatulas, and the outer

layer of nitrile gloves) must be disposed of in a sealed, rigid biological/chemical solid waste

bin.

Decontaminate stainless steel spatulas and balances by wiping them down with a methanol-

soaked Kimwipe, disposing of the wipe in the solid halogenated waste bin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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